Ethyl 3-amino-5-bromo-2-fluorobenzoate

Specification

• Molecular Formula: C9H9BrFNO2
• Molecular Weight: 262.08 g/mol
• IUPAC Name: ethyl 3-amino-5-bromo-2-fluorobenzoate
• Standard InChI: InChI=1S/C9H9BrFNO2/c1-2-14-9(13)6-3-5(10)4-7(12)8(6)11/h3-4H,2,12H2,1H3
• Standard InChI Key: RORZXAAGQWCXFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC(=C1)Br)N)F

Introduction

Ethyl 3-amino-5-bromo-2-fluorobenzoate is an organic compound that belongs to the class of halogenated benzoic acid derivatives. It features a benzene ring with an amino group, a bromine atom, and a fluorine atom attached to it. The molecular formula of this compound is not explicitly provided in the available sources, but its structure can be represented by the SMILES notation: CCOC(=O)C1=C(C(=CC(=C1)Br)N)F.

Synthesis Methods

The synthesis of ethyl 3-amino-5-bromo-2-fluorobenzoate typically involves reactions conducted under reflux conditions using solvents like dichloromethane or acetonitrile. Catalysts such as copper(I) bromide may be employed to enhance reaction efficiency. The final product is purified through recrystallization or chromatography to achieve high purity levels.

Biological Activity and Potential Applications

Compounds with similar structures to ethyl 3-amino-5-bromo-2-fluorobenzoate often demonstrate significant biological activity, making it a candidate for further investigation in drug development. Its mechanism of action primarily involves interaction with biological targets through the amino group and halogen atoms.

Comparison with Related Compounds

Other related compounds, such as ethyl 2-amino-5-bromo-3-fluorobenzoate and ethyl 2-amino-3-bromo-5-fluorobenzoate, share similar molecular formulas (C9H9BrFNO2) but differ in the arrangement of functional groups on the benzene ring. These differences can significantly affect their chemical and biological properties.

Table: Comparison of Ethyl 3-amino-5-bromo-2-fluorobenzoate with Related Compounds

Compound Name	Molecular Formula	CAS Number	Molecular Weight
Ethyl 3-amino-5-bromo-2-fluorobenzoate	Not specified	Not specified	Not specified
Ethyl 2-amino-5-bromo-3-fluorobenzoate	C9H9BrFNO2	1183479-43-7	Not specified
Ethyl 2-amino-3-bromo-5-fluorobenzoate	C9H9BrFNO2	939993-45-0	262.08 g/mol

Safety and Handling

While specific safety data for ethyl 3-amino-5-bromo-2-fluorobenzoate is not detailed, compounds with similar structures may pose risks such as skin and eye irritation. Handling should be done with caution, following standard laboratory safety protocols.